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Compound of Interest

Compound Name:
4-Boc-3-

Carboxymethylmorpholine

Cat. No.: B1291444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

4-Boc-3-Carboxymethylmorpholine (CAS No: 859155-89-8). Given the limited and

occasionally conflicting safety data available for this specific compound, a conservative

approach to handling is strongly advised. This document is intended to supplement, not

replace, the supplier-specific Safety Data Sheet (SDS), which should always be consulted prior

to use.

Immediate Safety and Hazard Information
4-Boc-3-Carboxymethylmorpholine is a white solid that should be handled with care in a

laboratory setting.[1][2] It is categorized with the GHS07 pictogram and a "Warning" signal

word.[2] The primary hazards associated with this compound are:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
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Due to the morpholine functional group, it is prudent to also consider hazards associated with

morpholine derivatives, which can be corrosive, toxic, and flammable. Therefore, appropriate

precautions to avoid inhalation of dust, and skin and eye contact are paramount.

Quantitative Data
Specific physical properties such as melting point and boiling point for 4-Boc-3-
Carboxymethylmorpholine are not consistently reported. The following table summarizes the

available data. Users should always refer to the Certificate of Analysis and the supplier's SDS

for lot-specific information.

Property Value Source

CAS Number 859155-89-8 [1][2][3]

Molecular Formula C₁₁H₁₉NO₅ [1][4]

Molecular Weight 245.27 g/mol [1][4]

Appearance White solid [1][4]

Storage Conditions
Store at 2-8°C, sealed in a dry

place.
[2][3]

Purity ≥ 96% (NMR) [1]

Operational Plan: Step-by-Step Handling
Procedures
A designated work area for handling toxic and hazardous powders should be established. This

area should be clearly labeled.

Personal Protective Equipment (PPE)
Before beginning any work, ensure the following PPE is worn:

Eye Protection: Tightly fitting safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Double gloving is

recommended.

Body Protection: A fully fastened lab coat, long pants, and closed-toe shoes.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator is necessary.

Weighing the Compound
Due to the risk of inhalation, all weighing of 4-Boc-3-Carboxymethylmorpholine powder must

be conducted within a certified chemical fume hood or a powder containment hood.

Prepare the Work Area: Cover the work surface with absorbent bench paper.

Tare the Container: Place a clean, empty, and sealable container on the analytical balance

and tare it.

Add the Powder: Inside the fume hood, carefully transfer the desired amount of 4-Boc-3-
Carboxymethylmorpholine to the tared container using a clean spatula.

Seal and Re-weigh: Securely close the container and re-weigh it on the balance.

Clean Up: Decontaminate the spatula and the work surface immediately after use.

Preparing Solutions
Designated Area: All solution preparations should be performed in a chemical fume hood.

Solvent Addition: Add the desired solvent to the container with the pre-weighed 4-Boc-3-
Carboxymethylmorpholine.

Mixing: Gently swirl or stir the mixture until the solid is fully dissolved. Avoid splashing.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Spill Cleanup
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In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Alert others in the vicinity and evacuate the immediate area if necessary.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

correct PPE, including respiratory protection.

For Solid Spills:

Gently cover the spill with an inert absorbent material like sand or vermiculite to avoid

generating dust.

Carefully sweep the mixture into a designated, sealable waste container.

For Liquid Spills (Solutions):

Contain the spill with absorbent pads or dikes.

Cover the spill with an inert absorbent material.

Once fully absorbed, scoop the material into a designated, sealable waste container.

Decontamination:

Clean the spill area with a suitable solvent, followed by soap and water.

Place all contaminated cleaning materials into the sealed waste container.

Waste Disposal: Label the waste container and dispose of it according to the disposal plan.

Disposal Plan
All waste containing 4-Boc-3-Carboxymethylmorpholine must be treated as hazardous

waste.

Solid Waste:

Collect all unused solid 4-Boc-3-Carboxymethylmorpholine and contaminated

disposable materials (e.g., weigh boats, paper towels, gloves) in a clearly labeled, sealed,
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and puncture-proof container.

Liquid Waste:

Collect all solutions containing 4-Boc-3-Carboxymethylmorpholine in a separate, clearly

labeled, and sealed waste container. Do not mix with other incompatible waste streams.

Sharps Waste:

Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated sharps container.

Waste Pickup:

Store all waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste disposal company. Follow

all institutional and local regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the safe handling workflow for 4-Boc-3-
Carboxymethylmorpholine.
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Caption: Safe handling workflow for 4-Boc-3-Carboxymethylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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